Cas no 622793-79-7 ((2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 622793-79-7
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5417510
• Update Time: 2025-11-01

(2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate
• Carbamic acid, dimethyl-, 2,3-dihydro-2-[(3-methylphenyl)methylene]-3-oxo-6-benzofuranyl ester (9CI)
• (2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C19H17NO4/c1-12-5-4-6-13(9-12)10-17-18(21)15-8-7-14(11-16(15)24-17)23-19(22)20(2)3/h4-11H,1-3H3
• InChI Key： UDUXDPRVKPJALW-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CC(C)=C3)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Compound Introduction: (2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS No. 622793-79-7)

The compound (2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate, identified by its CAS number 622793-79-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the benzofuran derivative class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly its 3-methylphenyl substituent and the presence of a N,N-dimethylcarbamate moiety, contribute to its unique chemical properties and biological interactions.

In recent years, benzofuran derivatives have been extensively studied for their pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of the double bond in the (2Z)- prefix indicates a trans-isomer, which can influence the compound's reactivity and binding affinity to biological targets. The presence of the carbonyl group in the 3-oxo position further enhances its potential as a pharmacophore, enabling interactions with various enzymes and receptors.

The role of the 3-methylphenyl group in this compound is particularly noteworthy. This aromatic ring system is known to modulate electronic properties and steric hindrance, which can be critical for drug design. The methyl substituent at the third position adds an additional layer of complexity, influencing both solubility and metabolic stability. These features make this compound a promising candidate for further investigation in medicinal chemistry.

The N,N-dimethylcarbamate functional group at the terminal position is another key feature that contributes to the compound's pharmacological potential. Dimethylcarbamates are commonly found in active pharmaceutical ingredients (APIs) due to their ability to form stable hydrogen bonds with biological targets. This moiety can enhance binding affinity and selectivity, making it valuable for designing drugs with improved efficacy and reduced side effects.

Recent research in the field of benzofuran derivatives has highlighted their role in modulating inflammatory pathways. Studies have shown that certain benzofuran-based compounds can inhibit key enzymes such as COX-2 and LOX, which are involved in the production of pro-inflammatory mediators. The compound under discussion may exhibit similar inhibitory effects, making it a potential therapeutic agent for conditions such as arthritis and other inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve the desired stereochemistry. These synthetic approaches not only highlight the compound's complexity but also demonstrate the advancements in chemical synthesis that enable the production of complex molecules like this one.

In terms of pharmacokinetic properties, the presence of both hydrophobic and polar functional groups in this molecule suggests moderate solubility in both water and organic solvents. This balance is crucial for drug development, as it affects absorption, distribution, metabolism, and excretion (ADME) profiles. Further studies are needed to optimize these properties for clinical applications.

The potential applications of this compound extend beyond anti-inflammatory uses. Preliminary studies have suggested that benzofuran derivatives may also exhibit antimicrobial activity against resistant strains of bacteria. The structural features of this compound could interfere with bacterial cell wall synthesis or other vital metabolic pathways, offering a novel approach to combat antibiotic-resistant infections.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been used to predict binding interactions with biological targets such as enzymes and receptors. These simulations provide valuable insights into how the compound might behave within a biological system, guiding experimental design and optimization efforts.

In conclusion, (2Z)-2-(3-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS No. 622793-79-7) represents a promising lead in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for benzofuran derivatives, compounds like this one will play a crucial role in developing innovative treatments for various diseases.